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Compound of Interest

Compound Name: Malathion-d7(dimethyl-d6; 3-d1)

CAS No.: 352438-94-9

Cat. No.: B1435933

Get Quote

Executive Summary
Malathion-d7 (CAS: 352438-94-9) is a specialized isotopologue of the organophosphate

insecticide Malathion, utilized primarily as an Internal Standard (IS) in Isotope Dilution Mass

Spectrometry (IDMS). Unlike the more common Malathion-d10 (diethyl-d10) or Malathion-d6

(dimethyl-d6), the d7 variant (dimethyl-d6; 3-d1) offers a unique mass shift (+7 Da) that

eliminates spectral crosstalk with natural isotopic envelopes (M+1, M+2) and common

interferences.

This guide details the technical specifications for procuring ISO 17034-compliant Malathion-d7,

validates its use in LC-MS/MS workflows, and provides a decision framework for vendor

selection.

Part 1: The Physics & Chemistry of Malathion-d7
To procure the correct material, one must understand its specific isotopic architecture.

"Malathion-d7" is not a generic term; it refers to a specific substitution pattern.
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Structural Specification
Chemical Name: Malathion-d7 (dimethyl-d6; 3-d1)[1]

IUPAC Name: S-[1,2-Bis(ethoxycarbonyl)ethyl-1-d]-O,O-bis(methyl-d3) phosphorodithioate

CAS Number: 352438-94-9 (Labeled); 121-75-5 (Unlabeled)[1][2][3][4]

Molecular Formula: C₁₀H₁₂D₇O₆PS₂[4]

Molecular Weight: 337.39 g/mol (vs. 330.36 g/mol for native Malathion)

Why d7? (The Mechanism of Choice)
While Malathion-d10 is common, Malathion-d7 provides a strategic advantage in fragmentation

specificity:

Mass Shift (+7 Da): The +7 Da shift places the precursor ion (m/z 338) far beyond the

naturally occurring isotopic envelope of native Malathion, preventing "cross-contribution"

where high concentrations of native analyte mimic the internal standard signal.

Fragment Conservation: The d7 label is distributed across the dimethoxy groups (d6) and the

succinate backbone (d1).

Impact: If your MS/MS transition monitors the dimethyl dithiophosphate moiety (common

in EPA methods), the fragment retains the +6 Da shift (m/z 127

133). If the transition monitors the loss of the phosphate, the backbone retains the +1 Da.
This allows for dual-confirmation pathways.

Part 2: Procurement Strategy (The "Buy" Directive)
When purchasing Malathion-d7, "purity" is insufficient. You must specify the metrological grade.

The ISO Hierarchy
For regulatory submissions (FDA, EMA) or accredited testing (ISO 17025), you must

distinguish between a "Reference Standard" and a "Certified Reference Material" (CRM).
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Feature Research Chemical
Reference
Standard (ISO
17025)

CRM (ISO 17034)

Traceability None
Traceable to internal

batch

Traceable to SI Units

(NIST/NMI)

Uncertainty Not reported
Measurement

uncertainty only

Comprehensive

Uncertainty (

)

Stability Unknown Short-term tested
Long-term stability

monitored

Homogeneity Assumed Batch tested
Vial-to-vial

homogeneity certified

Use Case R&D Screening Routine QC
Method Validation,

Calibration

The Buying Checklist
Copy this specification list into your Request for Quote (RFQ) to ensure data integrity:

Isotopic Enrichment:

99 atom % D (Critical to prevent contribution to native signal).

Chemical Purity:

98% (Chromatographic purity).

Format: Solution (e.g., 100

g/mL in Acetonitrile) is preferred over neat powder to reduce handling errors and hydrolysis
risks.

Certification: Must include a Certificate of Analysis (CoA) reporting the Expanded Uncertainty

(
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).

Deuterium Scrambling Check: NMR data confirming the label positions (dimethyl vs. diethyl)

to match your fragmentation method.

Part 3: Experimental Application (LC-MS/MS)
Workflow Visualization
The following diagram illustrates the Isotope Dilution Mass Spectrometry (IDMS) workflow,

highlighting where Malathion-d7 corrects for error.
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Figure 1: IDMS workflow. Spiking Malathion-d7 pre-extraction corrects for recovery losses and

ionization suppression.

MRM Transition Setup
To use Malathion-d7 effectively, you must program your Mass Spectrometer (e.g., Triple

Quadrupole) with the correct transitions.

Table 1: Optimized MRM Transitions (ESI Positive Mode)
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Compound

Precursor
Ion (

)

Product Ion
1 (Quant)

Product Ion
2 (Qual)

Collision
Energy (eV)

Mechanism

Malathion

(Native)
331.1 127.0 99.0 15 / 25

Loss of

diethyl

succinate

Malathion-d7 338.1 133.0 100.0 15 / 25

Loss of

diethyl

succinate (d1

retained on

backbone?

No, d6 is on

phosphate)

Note on Transitions: The primary fragment for Malathion is often the dimethyl dithiophosphate

ion (

127).

In Malathion-d7 (dimethyl-d6), this fragment becomes

133 (127 + 6).

This confirms the d7 label placement is chemically robust for quantitation.

Protocol: Preparation of Working Standards
Objective: Create a calibration curve ranging from 1 ng/mL to 100 ng/mL.

Stock Thawing: Remove Malathion-d7 ampoule from freezer (-20°C). Allow to equilibrate to

room temperature (20°C) for 30 minutes before opening to prevent condensation (hydrolysis

risk).

IS Spiking Solution: Dilute the CRM (typically 100

g/mL) to a working concentration of 100 ng/mL in Acetonitrile.
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Spiking: Add exactly 50

L of the IS Spiking Solution to every 1 mL of sample and every calibration standard.

Result: Final IS concentration = 5 ng/mL constant.

Calculation: Plot the Area Ratio (

) vs. Concentration Ratio.

Validation Check: The

value must be

.

Part 4: Handling & Stability (The "Trust" Factor)
Organophosphates like Malathion are prone to hydrolysis and oxidation (forming Malaoxon).

Malathion-d7 is equally susceptible.

Storage: -20°C or lower, protected from light.

Solvent Compatibility:

Preferred: Acetonitrile (ACN), Hexane.

Avoid: Methanol (slow transesterification risk over long periods), Water (rapid hydrolysis).

Malaoxon-d7 Formation: If you observe a peak at

322 (M-16+d7), your standard has oxidized. Discard immediately.

Part 5: Sourcing Decision Tree
Use this logic flow to select the correct vendor based on your application needs.
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Start: Buy Malathion-d7
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Figure 2: Vendor selection logic based on regulatory requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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